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Compound of Interest

Compound Name: 2,3',5'-Trichlorobiphenyl

CAS No.: 37680-68-5

Cat. No.: B1345120

Get Quote

This guide provides a comprehensive overview of the physical and chemical properties,

synthesis, analytical determination, toxicological profile, and environmental fate of 2,3',5'-
trichlorobiphenyl, also known as PCB 26. This document is intended for researchers,

scientists, and drug development professionals who require a detailed understanding of this

specific polychlorinated biphenyl (PCB) congener.

Introduction to Polychlorinated Biphenyls and the
Significance of 2,3',5'-Trichlorobiphenyl
Polychlorinated biphenyls (PCBs) are a class of synthetic organic compounds that were widely

used in various industrial applications, including as coolants and lubricants in transformers and

capacitors, due to their chemical stability and electrical insulating properties.[1] However, their

persistence in the environment, ability to bioaccumulate, and toxic effects have led to a global

ban on their production.[2] PCBs consist of 209 individual congeners, each with a different

number and position of chlorine atoms on the biphenyl skeleton.[3]

2,3',5'-Trichlorobiphenyl (PCB 26) is a specific congener that, while not one of the most

abundant in commercial PCB mixtures, is environmentally relevant and serves as an important
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standard for toxicological and metabolic studies. Understanding its unique properties is crucial

for assessing its environmental impact and potential health risks.

Molecular Structure and Identification
The structure of 2,3',5'-trichlorobiphenyl consists of a biphenyl backbone with three chlorine

atoms substituted at the 2, 3', and 5' positions.

Caption: Molecular structure of 2,3',5'-trichlorobiphenyl (PCB 26).

Physical and Chemical Properties
The physicochemical properties of 2,3',5'-trichlorobiphenyl dictate its environmental behavior

and biological interactions. A summary of these properties is presented below.

Property Value Source(s)

IUPAC Name
1,4-dichloro-2-(3-

chlorophenyl)benzene
[3]

CAS Number 38444-81-4 [3]

Molecular Formula C₁₂H₇Cl₃ [3]

Molecular Weight 257.54 g/mol [3]

Melting Point 40.5 °C [4]

Boiling Point 334.7 °C at 760 mmHg [4]

Density 1.351 g/cm³ [4]

LogP (Octanol-Water Partition

Coefficient)
5.8 [3]

Aqueous Solubility Estimated: ~0.04 mg/L [5][6]

Appearance Colorless crystals or solid [6]

Note on Aqueous Solubility: An exact experimentally determined value for the aqueous

solubility of 2,3',5'-trichlorobiphenyl is not readily available in the literature. However, the
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solubility of PCBs is known to be very low and generally decreases with an increasing number

of chlorine atoms.[7] Based on data for other trichlorobiphenyl congeners and the established

relationship between solubility and molecular structure, the aqueous solubility of PCB 26 is

estimated to be in the range of 0.04 mg/L.[5][6] This low water solubility contributes to its strong

adsorption to soil and sediment particles.

Synthesis of 2,3',5'-Trichlorobiphenyl
The synthesis of specific PCB congeners is essential for toxicological studies and for use as

analytical standards. The Suzuki-Miyaura cross-coupling reaction is a highly effective method

for the synthesis of unsymmetrical biaryls like 2,3',5'-trichlorobiphenyl, generally offering

higher yields and selectivity than older methods like the Ullmann reaction.[8][9]

Reactants & Reagents

1-Bromo-2,4-dichlorobenzene

Suzuki-Miyaura Coupling

3-Chlorophenylboronic acid

Pd Catalyst (e.g., Pd(PPh₃)₄)

Base (e.g., K₂CO₃)

Solvent (e.g., Toluene/Water)

2,3',5'-TrichlorobiphenylPurification (Chromatography)

Byproducts (e.g., Boronic acid derivatives)
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Caption: Workflow for the synthesis of 2,3',5'-trichlorobiphenyl via Suzuki-Miyaura coupling.

Experimental Protocol: Suzuki-Miyaura Coupling
This protocol is adapted from established procedures for the synthesis of related PCB

congeners.[8][10]

Materials:

1-Bromo-2,4-dichlorobenzene

3-Chlorophenylboronic acid

Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

Potassium carbonate (K₂CO₃)

Toluene

Ethanol

Water (degassed)

Ethyl acetate

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)

Silica gel for column chromatography

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, combine 1-bromo-2,4-dichlorobenzene (1 equivalent), 3-chlorophenylboronic acid (1.2

equivalents), and potassium carbonate (2 equivalents).

Solvent Addition: Add a 3:1 mixture of toluene and degassed water to the flask.
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Catalyst Addition: Add tetrakis(triphenylphosphine)palladium(0) (0.05 equivalents) to the

reaction mixture.

Reaction: Heat the mixture to reflux (approximately 85-90 °C) with vigorous stirring under an

inert atmosphere (e.g., nitrogen or argon) for 12-24 hours. Monitor the reaction progress by

thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

Work-up: After the reaction is complete, cool the mixture to room temperature. Dilute with

ethyl acetate and transfer to a separatory funnel.

Extraction: Wash the organic layer sequentially with water and then with brine.

Drying: Dry the organic layer over anhydrous magnesium sulfate.

Solvent Removal: Filter off the drying agent and concentrate the organic phase under

reduced pressure using a rotary evaporator.

Purification: Purify the crude product by column chromatography on silica gel using a

suitable eluent system (e.g., a gradient of hexane in dichloromethane) to obtain pure 2,3',5'-
trichlorobiphenyl.

Analytical Determination
Gas chromatography coupled with mass spectrometry (GC-MS) is the standard method for the

identification and quantification of PCBs in various environmental and biological matrices.[11]

[12]
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Sample Collection
(e.g., Soil, Water, Tissue)

Solvent Extraction

Column Cleanup
(e.g., Florisil, Silica Gel)

GC-MS Analysis

Identification
(Retention Time & Mass Spectrum)

Quantification
(Internal/External Standards)

Concentration of
2,3',5'-Trichlorobiphenyl

Click to download full resolution via product page

Caption: General analytical workflow for the determination of 2,3',5'-trichlorobiphenyl.

Experimental Protocol: GC-MS Analysis
This protocol outlines the general steps for the analysis of 2,3',5'-trichlorobiphenyl in an

environmental sample.

Materials:

Sample (e.g., soil, sediment, water)

Internal standard (e.g., a ¹³C-labeled PCB congener)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 13 Tech Support

https://www.benchchem.com/product/b1345120/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-2-3-5-trichlorobiphenyl-pcb-26
https://www.benchchem.com/product/b1345120/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-3-5-trichlorobiphenyl-pcb-26
https://www.benchchem.com/product/b1345120/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-3-5-trichlorobiphenyl-pcb-26
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345120?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvents for extraction (e.g., hexane, dichloromethane)

Anhydrous sodium sulfate

Florisil or silica gel for cleanup

Gas chromatograph-mass spectrometer (GC-MS) system with a suitable capillary column

(e.g., DB-5ms)

Procedure:

Sample Preparation:

Soil/Sediment: A known weight of the dried sample is mixed with anhydrous sodium

sulfate and extracted using a suitable technique such as Soxhlet extraction or accelerated

solvent extraction with a hexane/acetone mixture.

Water: A known volume of the water sample is extracted with a non-polar solvent like

dichloromethane or hexane using a separatory funnel.

Internal Standard Spiking: An internal standard is added to the sample before extraction to

correct for losses during sample preparation and analysis.

Cleanup: The extract is concentrated and passed through a column containing Florisil or

silica gel to remove interfering compounds.

GC-MS Analysis:

Injection: A small volume of the cleaned-up extract is injected into the GC-MS system.

Separation: The different PCB congeners are separated based on their boiling points and

interaction with the stationary phase of the GC column.

Detection: As the separated compounds elute from the GC column, they enter the mass

spectrometer, where they are ionized and fragmented. The mass-to-charge ratio of the

resulting ions is measured.

Identification and Quantification:
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Identification: 2,3',5'-Trichlorobiphenyl is identified by its characteristic retention time and

mass spectrum (prominent ions at m/z 256, 258, and 186).[3]

Quantification: The concentration of 2,3',5'-trichlorobiphenyl is determined by comparing

its peak area to that of the internal standard and a calibration curve generated from

standards of known concentrations.

Toxicological Profile
PCBs are known to be toxic to humans and wildlife, with effects on the endocrine, nervous, and

immune systems.[13] The toxicity of individual PCB congeners can vary significantly. While

specific toxicological data for 2,3',5'-trichlorobiphenyl is limited, it is classified as a

polychlorinated biphenyl and is therefore considered to have potential for adverse health

effects.[13] In humans, PCB exposure has been linked to various health issues, including skin

conditions like chloracne, and is associated with an increased risk of certain cancers.[2] The

National Toxicology Program considers PCBs to be "reasonably anticipated to be human

carcinogens".[13]

Environmental Fate and Transport
The environmental fate of 2,3',5'-trichlorobiphenyl is governed by its physical and chemical

properties, particularly its low aqueous solubility and high octanol-water partition coefficient.[14]

Persistence: Like other PCBs, 2,3',5'-trichlorobiphenyl is resistant to degradation in the

environment.[15]

Transport: Due to its semi-volatile nature, it can undergo long-range atmospheric transport

and be deposited in remote areas.[16] In aquatic systems, it strongly adsorbs to sediments

and suspended organic matter.

Bioaccumulation: Its high lipophilicity (fat-loving nature) leads to its accumulation in the fatty

tissues of organisms, resulting in biomagnification up the food chain.[4]

Degradation: While resistant to degradation, some microbial dechlorination of higher

chlorinated biphenyls can lead to the formation of trichlorobiphenyls under anaerobic

conditions.[15] Photodegradation can also occur in the presence of dissolved organic matter

in aquatic environments.
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Conclusion
2,3',5'-Trichlorobiphenyl is a significant PCB congener for scientific research due to its

presence in the environment and its utility as an analytical standard. This guide has provided a

detailed overview of its fundamental properties, synthesis, and analytical determination, as well

as its toxicological and environmental implications. A thorough understanding of these aspects

is crucial for the continued assessment of the risks posed by PCBs and for the development of

effective remediation strategies.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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